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Compound of Interest

Compound Name: Geranyl crotonate

Cat. No.: B1604941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the olfactory properties of Geranyl
Crotonate, a fragrance ingredient with a complex and desirable aroma profile. This document

details the compound's chemical and physical characteristics, synthesis, analytical methods for

its characterization, and its olfactory profile. The information is intended for researchers,

scientists, and professionals involved in fragrance chemistry, sensory science, and drug

development.

Chemical and Physical Properties
Geranyl crotonate, systematically named [(2E)-3,7-dimethylocta-2,6-dienyl] (E)-but-2-enoate,

is a terpene ester. It is formed from the combination of the acyclic monoterpene alcohol,

geraniol, and the unsaturated carboxylic acid, crotonic acid. The presence of multiple carbon-

carbon double bonds in its structure contributes to its chemical reactivity and potential for

stereoisomerism.

Table 1: Chemical and Physical Properties of Geranyl Crotonate
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Property Value Source(s)

IUPAC Name
[(2E)-3,7-dimethylocta-2,6-

dienyl] (E)-but-2-enoate

CAS Number 56172-46-4

Molecular Formula C₁₄H₂₂O₂

Molecular Weight 222.32 g/mol

Appearance Colorless mobile liquid

Boiling Point
~128°C at 0.10 inch absolute

pressure

Specific Gravity ~0.914 at 25°C

Vapor Pressure
0.001000 mmHg @ 25.00 °C

(estimated)

Solubility
Insoluble in water; soluble in

alcohol and oils

Olfactory Profile
Geranyl crotonate is valued in the fragrance industry for its unique and pleasant aroma. Its

scent is characterized by a combination of sweet, fruity, and gourmand notes.

Table 2: Olfactory Descriptors for Geranyl Crotonate
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Descriptor Source(s)

Sweet

Caramellic

Maple

Fruity

Almond

Nutty

Acorn

The odor strength is described as medium, and it has a substantivity of 51 hours on a smelling

strip.

Synthesis of Geranyl Crotonate
The primary method for synthesizing Geranyl crotonate is through the esterification of geraniol

with crotonic acid or its derivatives. A detailed experimental protocol is provided in U.S. Patent

2,187,694.

Experimental Protocol: Acid-Catalyzed Esterification
This protocol is adapted from the method described by Slagh (1940).

Materials:

Geraniol

Crotonic acid

Sulfuric acid (or other suitable acid catalyst)

Water-immiscible solvent (e.g., chlorobenzene)

Apparatus for fractional distillation at reduced pressure
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Apparatus for azeotropic distillation

Procedure:

Combine approximately one molar equivalent of crotonic acid with a slight molecular excess

(1 to 2 moles) of geraniol in a reaction vessel.

Add a small proportion of an esterification catalyst, such as sulfuric acid.

To improve the yield, add a water-immiscible liquid, such as chlorobenzene, to form an

azeotropic mixture with the water produced during the reaction.

Heat the mixture to a moderate temperature (e.g., 135-140°C) for a period of 5 to 10 hours,

or until the reaction is complete.

Continuously remove the water formed during the esterification by distilling off the azeotropic

mixture. The water can be separated from the immiscible solvent, and the solvent can be

returned to the reaction mixture.

Once the reaction is complete, purify the Geranyl crotonate by fractional distillation at

reduced pressure.

Caption: Synthesis of Geranyl Crotonate via Acid-Catalyzed Esterification.

Analytical Methods
The purity and identity of Geranyl crotonate can be determined using standard analytical

techniques, primarily gas chromatography-mass spectrometry (GC-MS).

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
The following is a representative protocol for the GC-MS analysis of terpene esters like

Geranyl crotonate. The exact parameters may need to be optimized for the specific

instrument and column used.

Instrumentation:
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Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

GC Conditions:

Injector Temperature: 250°C

Injection Mode: Split (e.g., 50:1 split ratio)

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 5°C/min to 280°C

Final hold: 10 minutes at 280°C

Transfer Line Temperature: 280°C

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Mass Scan Range: m/z 40-400

Data Analysis:

Identification of Geranyl crotonate is based on the retention time and comparison of the

acquired mass spectrum with a reference spectrum from a database (e.g., NIST, Wiley).

Quantification can be performed using an internal or external standard method.
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Caption: Workflow for GC-MS Analysis of Geranyl Crotonate.

Sensory Evaluation
Sensory panel analysis is crucial for characterizing the olfactory properties of Geranyl
crotonate. A trained panel of assessors evaluates the odor profile based on a set of

standardized descriptors.

Experimental Protocol: Sensory Panel Evaluation
This protocol provides a general framework for the sensory evaluation of Geranyl crotonate.

Panelists:

A panel of 8-12 trained sensory assessors with demonstrated ability to discriminate and

describe odors.

Sample Preparation:

Geranyl crotonate is diluted in an appropriate solvent (e.g., diethyl phthalate or ethanol) to

a concentration of 1% (w/w).

0.1 mL of the solution is applied to a standard smelling strip.

Evaluation Procedure:

Panelists are seated in individual, well-ventilated sensory booths.

Each panelist is presented with a freshly prepared smelling strip of the Geranyl crotonate
solution.

Panelists are instructed to evaluate the odor at different time intervals (e.g., immediately,

after 15 minutes, 1 hour, 4 hours, and 24 hours) to assess the top, middle, and base notes.

Panelists rate the intensity of a series of predefined odor descriptors (e.g., sweet, fruity,

caramellic, nutty) on a labeled magnitude scale (LMS) or a visual analog scale (VAS).
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Data from all panelists are collected and statistically analyzed to generate an odor profile

and assess the variability among panelists.

Olfactory Receptor Interaction and Signaling
The perception of Geranyl crotonate, like all odorants, is initiated by its interaction with

olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. While the specific ORs that bind to Geranyl crotonate have not been definitively

identified in publicly available literature, the general mechanism of olfactory signal transduction

is well-established.

Upon binding of an odorant molecule to its specific OR, a conformational change in the

receptor is induced. This activates a G-protein (Golf), which in turn stimulates adenylyl cyclase

to produce cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-

gated ion channels, leading to an influx of cations (Na⁺ and Ca²⁺) and depolarization of the

neuron. This electrical signal is then transmitted to the olfactory bulb in the brain, where it is

processed, leading to the perception of a specific smell.

Caption: General Olfactory Signal Transduction Pathway.

Safety Information
Geranyl crotonate has undergone safety assessments for its use as a fragrance ingredient.

Table 3: Toxicological Data for Geranyl Crotonate

Test Species Route Value Source(s)

LD₅₀ Rat Oral > 5000 mg/kg

LD₅₀ Rabbit Dermal > 5000 mg/kg

The International Fragrance Association (IFRA) provides recommendations for the maximum

usage levels of Geranyl crotonate in various consumer products.

Conclusion
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Geranyl crotonate is a valuable fragrance ingredient with a multifaceted sweet, fruity, and

caramellic odor profile. Its synthesis is well-established, and its properties can be characterized

using standard analytical and sensory techniques. While further research is needed to identify

its specific olfactory receptors and determine its odor threshold, the information provided in this

guide offers a solid foundation for its application and study in the fields of fragrance chemistry

and sensory science.

To cite this document: BenchChem. [An In-depth Technical Guide to the Olfactory Properties
of Geranyl Crotonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604941#olfactory-properties-of-geranyl-crotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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